molecular formula C24H18F2N2O4 B2560699 3-(3,4-difluorobenzamido)-N-(2-ethoxyphenyl)benzofuran-2-carboxamide CAS No. 888447-04-9

3-(3,4-difluorobenzamido)-N-(2-ethoxyphenyl)benzofuran-2-carboxamide

Cat. No. B2560699
CAS RN: 888447-04-9
M. Wt: 436.415
InChI Key: AGZVMWXJWAXMTR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3,4-difluorobenzamido)-N-(2-ethoxyphenyl)benzofuran-2-carboxamide is a chemical compound that belongs to the class of benzofuran derivatives. It has been synthesized for various scientific research applications due to its potential therapeutic properties.

Scientific Research Applications

Heterocyclic Chemistry and Synthesis

Research indicates that similar compounds are pivotal in the synthesis of heterocyclic compounds, which are crucial in the development of pharmaceuticals and materials science. For example, studies on the sulphenylation of unsaturated amides have led to the creation of cyclic products like 4,5-dihydro-1,3-oxazoles and 5,6-dihydro-4H-1,3-oxazines, showcasing the versatility of benzamides in synthesizing complex structures (Samii, Ashmawy, & Mellor, 1987).

Antibacterial Drug Development

Compounds with the difluorobenzamide moiety have been investigated for their antibacterial properties, especially against Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis. This suggests that similar compounds could be explored for their antimicrobial potential, potentially leading to the development of new antibiotics (Straniero, Suigo, Lodigiani, & Valoti, 2023).

Neuroscience and Imaging

Certain benzamide derivatives have been synthesized and characterized for their potential as D-2 dopamine receptor imaging agents in the central nervous system (CNS). These studies suggest that structurally related compounds might also serve as promising candidates for imaging applications in neuroscience research, facilitating the study of dopaminergic systems in various neurological conditions (Murphy, Kung, Kung, & Billings, 1990).

properties

IUPAC Name

3-[(3,4-difluorobenzoyl)amino]-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H18F2N2O4/c1-2-31-20-10-6-4-8-18(20)27-24(30)22-21(15-7-3-5-9-19(15)32-22)28-23(29)14-11-12-16(25)17(26)13-14/h3-13H,2H2,1H3,(H,27,30)(H,28,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AGZVMWXJWAXMTR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC=C1NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC(=C(C=C4)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H18F2N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

436.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(3,4-difluorobenzamido)-N-(2-ethoxyphenyl)benzofuran-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.